Cas no 1361904-68-8 (4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1361904-68-8
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4911812
• Update Time: 2025-11-06

4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F3N2O/c1-5-2-6(3-12)7(4-13-5)14-8(9,10)11/h2,4H,1H3
• InChI Key： GQPXPJIXATWBBE-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C)C=C1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine

4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1361904-68-8): A Versatile Pyridine Derivative in Modern Chemistry

4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1361904-68-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, serves as a critical building block in the synthesis of advanced materials and bioactive molecules. Its molecular structure, C8H5F3N2O, combines the robustness of a pyridine ring with the reactivity of electron-withdrawing substituents, making it a valuable intermediate in modern synthetic chemistry.

The growing interest in 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine stems from its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Researchers are increasingly exploring its potential in addressing global health challenges, such as emerging viral infections and antibiotic resistance. The compound's trifluoromethoxy group enhances its metabolic stability, a property highly sought after in medicinal chemistry, while the cyano moiety provides an excellent handle for further chemical modifications.

From a synthetic perspective, 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine offers remarkable versatility. It can participate in various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. Recent publications in journals like Organic Letters and Journal of Medicinal Chemistry have highlighted its utility in creating novel heterocyclic systems with potential biological activity. The compound's stability under diverse reaction conditions makes it particularly attractive for multi-step synthetic sequences.

The agrochemical industry has also recognized the value of 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine derivatives. These compounds show promise in developing next-generation pesticides with improved environmental profiles and target specificity. As regulatory pressures increase on conventional agrochemicals, researchers are turning to fluorinated pyridine derivatives as sustainable alternatives that maintain efficacy while reducing ecological impact.

Material science applications of 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine are emerging as well. Its incorporation into liquid crystal formulations and organic electronic materials has shown potential for creating advanced display technologies and organic semiconductors. The compound's ability to modify electronic properties through its substituents makes it valuable in designing materials with tailored optoelectronic characteristics.

Market analysis indicates steady growth in demand for 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine, particularly from pharmaceutical companies engaged in small molecule drug development. The compound's CAS registry number (1361904-68-8) has seen increased activity in patent filings and scientific literature over the past five years, reflecting its rising importance in chemical research. Suppliers report growing inquiries from both academic institutions and industrial research facilities worldwide.

Quality control and analytical characterization of 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its applications, with most commercial samples offering ≥98% purity. Storage recommendations generally suggest keeping the material in a cool, dry environment, protected from light to maintain stability over extended periods.

Environmental and safety considerations for 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when handling the compound. Material safety data sheets provide detailed information about appropriate handling procedures and first aid measures.

Future research directions for 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine include exploring its potential in catalytic applications and as a ligand in transition metal complexes. The compound's structural features suggest it could serve as an effective directing group in C-H activation reactions, an area of intense current interest in synthetic methodology development.

For researchers considering 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine for their projects, several synthetic routes are available. The most common approaches involve halogenation and subsequent functional group interconversion of appropriately substituted pyridine precursors. Recent advances in continuous flow chemistry have also demonstrated efficient methods for producing this valuable building block.

The commercial availability of 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine has improved significantly in recent years, with multiple suppliers offering the compound in various quantities. Pricing remains competitive, reflecting both the specialized nature of the material and the growing demand from diverse research sectors. Custom synthesis options are also available for researchers requiring specific isotopic labeling or derivative forms.

In conclusion, 4-Cyano-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1361904-68-8) represents an important tool in contemporary chemical research. Its unique combination of structural features and reactivity profile positions it as a versatile intermediate with applications spanning pharmaceuticals, agrochemicals, and materials science. As research into fluorinated heterocycles continues to expand, this compound is likely to play an increasingly prominent role in scientific innovation.